Cas no 2228329-28-8 (1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one
• CAS No: 2228329-28-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6172977
• PubChem ID: 165698010
• Update Time: 2025-10-29

1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one
• 2228329-28-8
• 1-[1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropyl]ethan-1-one
• EN300-1791557

• Inchi： 1S/C11H15NO/c1-7-6-12-8(2)10(7)11(4-5-11)9(3)13/h6,12H,4-5H2,1-3H3
• InChI Key： RQLQLECBGFEKOS-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C(C)=CNC=2C)CC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-1-(2,4-dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one

1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one (CAS No. 2228329-28-8)

The compound 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one, identified by the CAS registry number 2228329-28-8, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclic ketones, specifically featuring a cyclopropane ring fused with a pyrrole moiety. The presence of the dimethyl substitution on the pyrrole ring adds complexity to its structure, influencing its chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. The cyclopropane ring is known for its strain energy, which can be harnessed to induce specific interactions with target proteins. Additionally, the pyrrole moiety contributes aromaticity and potential hydrogen bonding capabilities, making this compound a promising candidate for medicinal chemistry research.

In terms of synthesis, 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one can be prepared through a variety of methods, including cycloaddition reactions and enolate alkylation. These methods allow for precise control over the substituents on both the pyrrole and cyclopropane rings, enabling the exploration of structure-activity relationships (SAR). Recent advancements in catalytic asymmetric synthesis have further expanded the possibilities for producing enantiomerically enriched samples of this compound, which is crucial for pharmacological studies.

The physical properties of this compound are also of interest. Its melting point and boiling point are influenced by the balance between its strained cyclopropane ring and the aromatic pyrrole system. Solubility studies have shown that it exhibits moderate solubility in organic solvents, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one has been explored as a building block in organic synthesis. Its ability to undergo nucleophilic addition reactions makes it valuable in constructing more complex molecules. Furthermore, its role as a chiral auxiliary has been investigated, demonstrating its utility in asymmetric synthesis.

Recent research has also focused on the biological activity of this compound. In vitro assays have revealed potential anti-inflammatory and antioxidant properties, suggesting its role in combating oxidative stress-related diseases. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for further exploration in oncology research.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals and reactivity patterns, aiding in the design of more efficient synthetic routes and bioactive derivatives.

In conclusion, 1-1-(2,4-Dimethyl-1H-pyrrol-3-yl)cyclopropylethan-1-one (CAS No. 2228329